Cas no 56423-47-3 (Phenol, 2-methyl-5-(1-methylethenyl)-)

• Product Name: Phenol, 2-methyl-5-(1-methylethenyl)-
• CAS No: 56423-47-3
• Molecular Formula: C₁₀H₁₂O
• Molecular Weight: 148.20168
• CID: 348929
• PubChem ID: 6427115

Phenol, 2-methyl-5-(1-methylethenyl)- Properties

Names and Identifiers

• Phenol, 2-methyl-5-(1-methylethenyl)-
• 8,9-Dehydro-carvacrol
• 2-methyl-5-prop-1-en-2-ylphenol
• 56423-47-3
• 2-Methyl-5-(Prop-1-En-2-Yl)phenol
• SCHEMBL685679
• 3-hydroxy-alpha,4-dimethyl styrene
• 0WV
• DTXSID40423799
• HHTWOMMSBMNRKP-UHFFFAOYSA-N
• Q27451493
• EN300-6812509
• 2-Hydroxy-4-isopropenyltoluene (dehydrocarvacrol)
• 5-Isopropenyl-2-methylphenol

• InChIKey： HHTWOMMSBMNRKP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O/c1-7(2)9-5-4-8(3)10(11)6-9/h4-6,11H,1H2,2-3H3
• SMILES： CC(C1=CC=C(C)C(O)=C1)=C

Computed Properties

• Exact Mass: 148.08886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.088815002g/mol
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes